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Compound of Interest

Compound Name: 4-Chlorooctane

Cat. No.: B1617971 Get Quote

Essential Safety and Handling Guide for 4-
Chlorooctane
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Chlorooctane, ensuring the well-being of laboratory personnel and compliance with safety

regulations. The following procedures are based on available safety data for 4-Chlorooctane
and closely related halogenated alkanes.

Hazard Identification and Personal Protective
Equipment (PPE)
4-Chlorooctane is a combustible liquid that may be fatal if swallowed and enters the airways. It

is also very toxic to aquatic life with long-lasting effects.[1] Proper PPE is mandatory to

minimize exposure and ensure personal safety.

Table 1: Hazard Classification and Precautionary Statements
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement
Examples

Flammable

Liquids
alt text Warning

H227:

Combustible

liquid

P210: Keep

away from heat,

hot surfaces,

sparks, open

flames, and other

ignition sources.

No smoking.

Aspiration

Hazard
alt text Danger

H304: May be

fatal if swallowed

and enters

airways

P301+P310: IF

SWALLOWED:

Immediately call

a POISON

CENTER/doctor.

P331: Do NOT

induce vomiting.

Hazardous to the

Aquatic

Environment,

Long-term

Hazard

alt text Warning

H410: Very toxic

to aquatic life

with long lasting

effects

P273: Avoid

release to the

environment.

P391: Collect

spillage.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Chemical splash goggles

compliant with EN 166 or

OSHA 29 CFR 1910.133.[2]

Face Shield
Recommended when there is

a significant risk of splashing.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves.

Inspect for tears or holes

before and during use.

Body Protection Laboratory Coat
Flame-retardant and chemical-

resistant.

Chemical Apron

Recommended for larger

quantities or when splashing is

likely.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with an organic

vapor cartridge if ventilation is

inadequate or for spill cleanup.

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

Operational Plan:

Engineering Controls: Always handle 4-Chlorooctane in a well-ventilated area, preferably

within a chemical fume hood.

Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that all

containers and equipment are properly grounded and bonded.

Avoiding Ingestion and Inhalation: Do not eat, drink, or smoke in areas where 4-
Chlorooctane is handled. Avoid breathing vapors or mists.[2]
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Spill Management: Have a spill kit readily available. In case of a small spill, absorb the

material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for

disposal. For larger spills, evacuate the area and follow emergency procedures.[1]

Storage Plan:

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[2]

[3]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2]

Store separately from incompatible materials such as strong oxidizing agents.

Disposal Plan
4-Chlorooctane and its containers must be disposed of as hazardous waste.

Waste Collection: Collect all 4-Chlorooctane waste, including contaminated absorbents and

disposable PPE, in a designated, labeled, and sealed container.

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Do not pour down the drain or mix with other waste streams.[1][4]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed containers should be disposed of in

accordance with local regulations.

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling of 4-Chlorooctane.
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Safe Handling Workflow for 4-Chlorooctane
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Caption: Workflow for the safe handling of 4-Chlorooctane.
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This comprehensive guide is intended to provide essential safety information. Always consult

the specific Safety Data Sheet (SDS) for 4-Chlorooctane and your institution's safety protocols

before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

